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Compound of Interest

Compound Name: (-)-Epicatechin-13C3

Cat. No.: B13842274

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical standard (-)-
Epicatechin-13C3, including information on commercial suppliers, detailed analytical
methodologies, and its role in relevant biological signaling pathways. This document is
intended to serve as a valuable resource for researchers utilizing this stable isotope-labeled
compound in their studies.

Procurement of (-)-Epicatechin-13C3 Analytical
Standard

The acquisition of high-purity analytical standards is critical for accurate and reproducible
experimental results. (-)-Epicatechin-13C3 is a specialized chemical and can be sourced from
a select number of reputable suppliers. Below is a summary of potential vendors. It is
recommended to contact these suppliers directly to obtain the most current certificate of
analysis and pricing information.
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Supplier Product Name Catalog Number Notes

Available through
Toronto Research
LGC Standards (-)-Epicatechin-13C3 TRC-E582262 Chemicals (TRC).
Custom synthesis

may be required.

Listed as a 13C

MedChemExpress (-)-Epicatechin-13C3 HY-N0001S2 labeled (-)-
Epicatechin.
Toronto Research ] ) TRC is a subsidiary of
] (-)-Epicatechin-13C3 E582262
Chemicals (TRC) LGC Standards.

Note: Availability and product specifications are subject to change. Always request a lot-specific
Certificate of Analysis before purchase.

Quantitative Data and Specifications

While a specific Certificate of Analysis for (-)-Epicatechin-13C3 was not publicly available at
the time of this guide's compilation, data from closely related isotopically labeled epicatechin
derivatives can provide an expectation of the quality of this analytical standard. For instance,
(x)-Epicatechin-2,3,4-13C3 gallate from Sigma-Aldrich specifies an isotopic purity of =99 atom
% 13C and a chemical purity of 297% (CP). Researchers should expect similar or higher purity
levels for the (-)-Epicatechin-13C3 analytical standard.

Table 1: Expected Product Specifications for (-)-Epicatechin-13C3
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Parameter Expected Specification
Chemical Formula C1213C3H1406

Molecular Weight ~293.25 g/mol

Isotopic Purity =98 atom % 13C

Chemical Purity >95% (typically by HPLC)
Appearance White to off-white solid

Solubility Soluble in methanol, ethanol, DMSO

Experimental Protocol: Quantification of (-)-
Epicatechin in Human Plasma by LC-MS/MS

This section outlines a detailed methodology for the quantitative analysis of (-)-epicatechin in
human plasma using (-)-Epicatechin-13C3 as an internal standard. This stable isotope dilution
method is a gold standard for accuracy and precision in bioanalytical studies.

Materials and Reagents

» (-)-Epicatechin (analyte) certified reference standard

(-)-Epicatechin-13C3 (internal standard)
e Human plasma (K2-EDTA)

¢ Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

o Water (ultrapure)

¢ Solid Phase Extraction (SPE) cartridges (e.g., C18)
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Sample Preparation

e Spiking: To 100 pL of human plasma, add 10 pL of (-)-Epicatechin-13C3 internal standard
working solution (concentration to be optimized based on expected analyte levels).

o Protein Precipitation: Add 300 L of ice-cold acetonitrile to the plasma sample. Vortex for 1
minute to precipitate proteins.

o Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.
o Supernatant Transfer: Carefully transfer the supernatant to a new tube.

» Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at
40°C.

o Reconstitution: Reconstitute the dried extract in 100 uL of the initial mobile phase (e.g., 95:5
Water:Acetonitrile with 0.1% formic acid).

« Filtration: Filter the reconstituted sample through a 0.22 pum syringe filter into an HPLC vial.

LC-MS/MS Conditions

e LC System: UHPLC system

e Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 um)
» Mobile Phase A: 0.1% Formic acid in water

» Mobile Phase B: 0.1% Formic acid in acetonitrile

e Gradient:

0-1 min: 5% B

[¢]

1-5 min: 5-95% B

[¢]

5-6 min: 95% B

o

6-6.1 min: 95-5% B

o
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o 6.1-8 min: 5% B

e Flow Rate: 0.4 mL/min
e Column Temperature: 40°C
e Injection Volume: 5 pL
o Mass Spectrometer: Triple quadrupole mass spectrometer
 lonization Mode: Negative Electrospray lonization (ESI-)
e MRM Transitions:
o (-)-Epicatechin: m/z 289 -> 245

o (-)-Epicatechin-13C3: m/z 292 -> 248

Data Analysis

Quantification is performed by calculating the peak area ratio of the analyte to the internal
standard and comparing it to a calibration curve constructed from standards of known
concentrations.

Signaling Pathways and Biological Relevance

(-)-Epicatechin is a flavonoid with a wide range of reported biological activities, including
antioxidant, anti-inflammatory, and cardioprotective effects. Its mechanism of action involves
the modulation of several key cellular signaling pathways.

Inhibition of Pro-inflammatory and Pro-survival
Pathways

(-)-Epicatechin has been shown to inhibit signaling pathways that are often dysregulated in
chronic diseases such as cancer and inflammation. This includes the inhibition of the
transcription factor NF-kB and the serine/threonine kinase Akt. By inhibiting these pathways,
(-)-epicatechin can reduce the expression of pro-inflammatory cytokines and promote apoptosis
in cancer cells.
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Caption: Inhibition of the NF-kB signaling pathway by (-)-Epicatechin.

Modulation of MAPK/Erk Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, particularly the Erk cascade, is crucial
for cell proliferation and survival. (-)-Epicatechin has been demonstrated to modulate this
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pathway, often leading to an inhibition of Erk phosphorylation. This can contribute to its anti-
proliferative effects in cancer cells.
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Caption: Modulation of the MAPK/Erk signaling pathway by (-)-Epicatechin.

Experimental Workflow
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The following diagram illustrates a typical workflow for a quantitative bioanalytical study using
(-)-Epicatechin-13C3.
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Caption: A typical experimental workflow for the quantification of (-)-epicatechin.

This technical guide provides a foundational understanding for researchers working with (-)-
Epicatechin-13C3. For specific applications, further optimization of the described protocols
may be necessary. Always refer to the supplier's documentation for handling and storage
instructions for the analytical standard.

« To cite this document: BenchChem. [A Technical Guide to (-)-Epicatechin-13C3:
Procurement, Analysis, and Biological Context]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13842274#where-to-buy-epicatechin-13c3-
analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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